2-Methoxyphenyl chloroacetate

• CAS No.: 30287-15-1
• Molecular Formula: C9H9ClO3
• Molecular Weight: 200.62 g/mol
• IUPAC Name: (2-methoxyphenyl) 2-chloroacetate
• InChI: InChI=1S/C9H9ClO3/c1-12-7-4-2-3-5-8(7)13-9(11)6-10/h2-5H,6H2,1H3
• InChI Key: YDXLYDCERZODMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC(=O)CCl

Description

2-Methoxyphenyl chloroacetate is a useful research compound. Its molecular formula is C9H9ClO3 and its molecular weight is 200.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-ETHYL-7-METHOXYQUINAZOLIN-6-OL.--2-Methoxyphenol was esterified by reaction with chloroacetyl chloride to give in 75% yield, 2-methoxyphenyl chloroacetate, m.p. 60°-61.5°. This material was acylated with propionic acid in the presence of polyphosphoric acid to produce 2-methoxy-5-propionylphenyl chloroacetate in 75% yield, m.p. 77°-79.5° C. This ester was hydrolyzed with sodium acetate in methanol to yield 1-(3-hydroxy-4-methoxyphenyl)-1-propanone, m.p. 91°-92°, yield 90%. Benzylation of the later by treatment in acetone with benzyl chloride and potassium carbonate yielded 1-(3-benzyloxy-4-methoxyphenyl)-1-propanone, m.p. 83°-85°, yield 96%. The latter was then nitrated by treatment with 1:3 nitric acid/acetic acid at 18°-20° to yield 1-(2-nitro-4-methoxy-5-benzyloxyphenyl)-1-propanone, m.p. 120.5°-123°, yield 65%. Reduction of this material with hydrazine hydrate and Raney nickel yielded 1-(2-amino-4-methoxy-5-benzyloxyphenyl)-1-propanone. The latter was cyclized by treatment with formic acid and formamide to yield 6-benzyloxy-4-ethyl-7-methoxyquinoline, yield 80%, m.p. 132°-134°. Catalytic hydrogenation of the latter resulted in debenzylation to yield 4-ethyl-7-methoxyquinolin-6-ol in 85% yield, m.p. 200°-202°.